Cas no 920512-29-4 (Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-)
920512-29-4 structure
Product Name:Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
CAS No:920512-29-4
MF:C13H16N4O3
MW:276.291142463684
CID:756379
PubChem ID:69342047
Update Time:2025-04-19
Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
- 2-amino-5-[[(4,6-dimethoxypyrimidin-2-yl)amino]methyl]phenol
- SCHEMBL5175540
- 2-Amino-5-{[(4,6-dimethoxypyrimidin-2-yl)amino]methyl}phenol
- DTXSID00740313
- 920512-29-4
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- Inchi: 1S/C13H16N4O3/c1-19-11-6-12(20-2)17-13(16-11)15-7-8-3-4-9(14)10(18)5-8/h3-6,18H,7,14H2,1-2H3,(H,15,16,17)
- InChI Key: SKIQXAQSCYNTGJ-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CNC1N=C(C=C(N=1)OC)OC)N
Computed Properties
- Exact Mass: 276.12224039g/mol
- Monoisotopic Mass: 276.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 103Ų
Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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